Cas no 73826-31-0 (3-[[6-[[bis(2-cyanoethyl)amino]methyl]-1,5-dihydroxynaphthalen-2-yl]methyl-(2-cyanoethyl)amino]propanenitrile)

• Product Name: 3-[[6-[[bis(2-cyanoethyl)amino]methyl]-1,5-dihydroxynaphthalen-2-yl]methyl-(2-cyanoethyl)amino]propanenitrile
• CAS No: 73826-31-0
• MF: C₂₄H₂₆N₆O₂
• MW: 430.502244472504
• CID: 1766625
• PubChem ID: 96756
• Update Time: 2025-04-21

3-[[6-[[bis(2-cyanoethyl)amino]methyl]-1,5-dihydroxynaphthalen-2-yl]methyl-(2-cyanoethyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[[6-[[bis(2-cyanoethyl)amino]methyl]-1,5-dihydroxynaphthalen-2-yl]methyl-(2-cyanoethyl)amino]propanenitrile
• NSC 88862
• 3,3',3'',3'''-((1,5-Dihydroxy-2,6-naphthylene)bis(methylenenitrilo))tetrapropionitrile
• Propionitrile, 3,3',3'',3'''-((1,5-dihydroxy-2,6-naphthylene)bis(methylenenitrilo))tetra-
• 3,3',3'',3'''-[(1,5-dihydroxynaphthalene-2,6-diyl)bis(methanediylnitrilo)]tetrapropanenitrile
• NSC88862
• AC1L3X5L
• AC1Q4SB8
• AR-1E8277
• NSC-88862
• NSC 88862; 3,3',3'',3'''-((1,5-Dihydroxy-2,6-naphthylene)bis(methylenenitrilo))tetrapropionitrile; Propionitrile, 3,3',3'',3'''-((1,5-dihydroxy-2,6-naphthylene)bis(methylenenitrilo))tetra-; 3,3',3'',3'''-[(1,5-dihydroxynaphthalene-2,6-diyl)bis(methanediylnitrilo)]tetrapropanenitrile; NSC88862; AC1L3X5L; AC1Q4SB8; AR-1E8277; NSC-88862;
• 3,3'',3'''-[(1,5-Dihydroxy-2,6-naphthylene)bis(methylenenitrilo)]tetrapropionitrile
• WLN: L66J BQ C1N2CN&2CN GQ H1N2CN&2CN
• UNII-9ESA52BW25
• Propanenitrile, 3,3',3'',3'''-((1,5-dihydroxy-2,6-naphthalenediyl)bis(methylenenitrilo))tetrakis-
• 9ESA52BW25
• 3,3',3'',3'''-((1,5-Dihydroxy-2,6-naphthalenediyl)bis(methylenenitrilo))tetrakis-propanenitrile
• Propionitrile,3',3'',3'''-[(1,5-dihydroxy-2,6-naphthylene)bis(methylenenitrilo)]tetra-
• 73826-31-0
• DTXSID20224307
• Propanenitrile,3',3'',3'''-[(1,5-dihydroxy-2,6-naphthalenediyl)bis(methylenenitrilo)]tetrakis-

• Inchi： 1S/C24H26N6O2/c25-9-1-13-29(14-2-10-26)17-19-5-7-22-21(23(19)31)8-6-20(24(22)32)18-30(15-3-11-27)16-4-12-28/h5-8,31-32H,1-4,13-18H2
• InChI Key： HDRKOCPBVISWHT-UHFFFAOYSA-N
• SMILES： OC1C2C=CC(=C(C=2C=CC=1CN(CCC#N)CCC#N)O)CN(CCC#N)CCC#N

Computed Properties

• Exact Mass: 430.21198
• Monoisotopic Mass: 430.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 814.1°C at 760 mmHg
• Flash Point: 446.1°C
• Refractive Index: 1.628
• PSA: 142.1